Cas no 63463-20-7 (7-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

7-Fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is a fluorinated quinoline derivative with significant applications in pharmaceutical and chemical research. Its structure features a carboxylic acid group at the 3-position and a fluoro substituent at the 7-position, enhancing its reactivity and potential as a key intermediate in synthesizing bioactive compounds. This compound is particularly valuable in the development of quinolone-based antibiotics and other therapeutic agents due to its ability to modulate biological activity. Its high purity and stability make it suitable for precise synthetic applications, while its well-defined molecular properties facilitate consistent performance in research settings. The compound is commonly utilized in medicinal chemistry for structure-activity relationship studies.
7-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid structure
63463-20-7 structure
Product Name:7-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
CAS No:63463-20-7
MF:C10H6FNO3
MW:207.157946109772
CID:960271
PubChem ID:328521
Update Time:2025-05-20

7-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
    • 7-fluoro-4-hydroxy-3-Quinolinecarboxylic acid
    • 7-FLUORO-4-HYDROXYQUINOLINE-3-CARBOXYLIC ACID
    • 7-fluoro-4-oxo-1H-quinoline-3-carboxylic acid
    • MFCD09787865
    • 7-Fluoro-4-hydroxy-quinoline-3-carboxylic acid
    • NSC307155
    • FWIYSXZSVUTDIK-UHFFFAOYSA-N
    • 7-Fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
    • 3-quinolinecarboxylic acid,7-fluoro-4-hydroxy-
    • AKOS005260519
    • SB69394
    • CS-0528595
    • DTXSID80316813
    • CS-0528585
    • BDBM50404721
    • 7-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
    • A849418
    • AB52414
    • 7-Fluoro4-hydroxy-3-quinolinecarboxylic acid
    • SCHEMBL4452877
    • NSC-307155
    • DB-073333
    • 63463-20-7
    • CHEMBL345688
    • 183057-56-9
    • Inchi: 1S/C10H6FNO3/c11-5-1-2-6-8(3-5)12-4-7(9(6)13)10(14)15/h1-4H,(H,12,13)(H,14,15)
    • InChI Key: FWIYSXZSVUTDIK-UHFFFAOYSA-N
    • SMILES: FC1C=CC2C(C(C(=O)O)=CNC=2C=1)=O

Computed Properties

  • Exact Mass: 207.03300
  • Monoisotopic Mass: 207.03317122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 70.42000
  • LogP: 1.77770

7-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189003915-5g
7-Fluoro-4-hydroxyquinoline-3-carboxylic acid
63463-20-7 97%
5g
$1242.18 2023-09-01
Alichem
A189003915-10g
7-Fluoro-4-hydroxyquinoline-3-carboxylic acid
63463-20-7 97%
10g
$1591.92 2023-09-01
Alichem
A189003915-25g
7-Fluoro-4-hydroxyquinoline-3-carboxylic acid
63463-20-7 97%
25g
$2653.20 2023-09-01
Chemenu
CM229676-1g
7-Fluoro-4-hydroxyquinoline-3-carboxylic acid
63463-20-7 97%
1g
$327 2021-08-04
Chemenu
CM229676-5g
7-Fluoro-4-hydroxyquinoline-3-carboxylic acid
63463-20-7 97%
5g
$795 2021-08-04
Chemenu
CM229676-10g
7-Fluoro-4-hydroxyquinoline-3-carboxylic acid
63463-20-7 97%
10g
$1061 2021-08-04
Chemenu
CM229676-25g
7-Fluoro-4-hydroxyquinoline-3-carboxylic acid
63463-20-7 97%
25g
$1772 2021-08-04
Chemenu
CM229676-1g
7-Fluoro-4-hydroxyquinoline-3-carboxylic acid
63463-20-7 97%
1g
$433 2022-08-31
SHENG KE LU SI SHENG WU JI SHU
sc-291598-250 mg
7-Fluoro-4-hydroxyquinoline-3-carboxylic acid,
63463-20-7
250MG
¥978.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-291598A-500 mg
7-Fluoro-4-hydroxyquinoline-3-carboxylic acid,
63463-20-7
500MG
¥1,730.00 2023-07-11

Additional information on 7-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

7-Fluoro-4-Oxo-1,4-Dihydroquinoline-3-Carboxylic Acid: A Comprehensive Overview

7-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, also known by its CAS number CAS No. 63463-20-7, is a highly specialized chemical compound with significant applications in the fields of pharmacology and organic synthesis. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that have been extensively studied due to their diverse biological activities and structural versatility.

The molecular structure of 7-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid consists of a quinoline ring system with a fluorine substituent at the 7th position, an oxo group at the 4th position, and a carboxylic acid group at the 3rd position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The quinoline core is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of 7-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid as a lead compound in the development of novel therapeutic agents. Researchers have explored its activity against various disease targets, including cancer, inflammation, and neurodegenerative disorders. For instance, a study published in 2023 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade.

The synthesis of CAS No. 63463-20-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material is typically a substituted quinoline derivative, which undergoes fluorination at the 7th position followed by oxidation and carboxylation steps to introduce the oxo and carboxylic acid groups. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In terms of applications, 7-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid has shown promise as a building block in medicinal chemistry. Its ability to form stable complexes with metal ions has led to its use in the development of metallo-drugs targeting specific cellular pathways. Additionally, this compound has been employed as an intermediate in the synthesis of more complex molecules with enhanced bioavailability and efficacy.

The pharmacokinetic properties of CAS No. 63463-20-7 have also been investigated in preclinical studies. These studies reveal that the compound exhibits favorable absorption and distribution profiles, making it suitable for oral administration. However, further research is required to fully understand its metabolism and excretion pathways in vivo.

In conclusion, 7-fluoro-4-Oxo-1,4-Dihydroquinoline-Carboxylic Acid (CAS No. 63463–20–7) represents a valuable addition to the arsenal of compounds used in modern drug discovery. Its unique chemical structure, combined with its diverse biological activities, positions it as a key player in the development of innovative therapeutic agents. As research continues to uncover new applications and mechanisms of action for this compound, its role in advancing medical science is expected to grow significantly.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司